Cas no 80866-80-4 ((2-Chloro-5-nitrophenyl)methanol)

(2-Chloro-5-nitrophenyl)methanol structure
80866-80-4 structure
Product Name:(2-Chloro-5-nitrophenyl)methanol
CAS No:80866-80-4
Molecular Formula:C7H6ClNO3
Molecular Weight:187.580440998077
MDL:MFCD00007297
CID:90786
PubChem ID:87566236

(2-Chloro-5-nitrophenyl)methanol Properties

Names and Identifiers

    • (2-Chloro-5-nitrophenyl)methanol
    • 2-Chloro-5-nitrobenzyl alcohol
    • 2-chloro-5-nitroBenzenemethanol
    • 2-Chloro-5-nitrobenzylalcohol
    • Benzenemethanol, 2-chloro-5-nitro-
    • NNLQYDLTFRXAKD-UHFFFAOYSA-N
    • NNLQYDLTFRXAKD-UHFFFAOYSA-
    • Benzenemethanol,2-chloro-5-nitro-
    • (2-chloro-5-nitro-phenyl)-methanol
    • (2-Chloro-5-nitrophenyl)methanol #
    • (2-chloro-5-nitrophenyl)methan-1-ol
    • 2-Chloro-5-nitrobenz
    • NS00038091
    • FT-0611836
    • MFCD00007297
    • SY112094
    • 4-chloro-3-(hydroxymethyl)nitrobenzene
    • F16541
    • EINECS 279-584-6
    • DTXSID90230758
    • EN300-79032
    • 2-Chloro-5-nitrobenzyl alcohol, 97%
    • SCHEMBL1663175
    • AKOS005203352
    • 80866-80-4
    • InChI=1/C7H6ClNO3/c8-7-2-1-6(9(11)12)3-5(7)4-10/h1-3,10H,4H2
    • 2-Chloro-5-nitrobenzenemethanol (ACI)
    • Benzyl alcohol, 2-chloro-5-nitro- (6CI)
    • DB-020867
    • MDL： MFCD00007297
    • InChIKey： NNLQYDLTFRXAKD-UHFFFAOYSA-N
    • Inchi： 1S/C7H6ClNO3/c8-7-2-1-6(9(11)12)3-5(7)4-10/h1-3,10H,4H2
    • SMILES： [O-][N+](C1C=C(CO)C(Cl)=CC=1)=O
    • BRN： 3248759

Computed Properties

  • Exact Mass: 187.00400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 187.004
  • Heavy Atom Count: 12
  • Complexity: 171
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 66

Experimental Properties

  • LogP: 2.26370
  • PSA: 66.05000
  • Refractive Index: 1.6000 (estimate)
  • Boiling Point: 344.1°C at 760 mmHg
  • Melting Point: 76.0 to 79.0 deg-C
  • Flash Point: 161.9°C
  • Color/Form: Uncertain
  • Solubility: Not determined
  • Density: 1.4219 (rough estimate)

(2-Chloro-5-nitrophenyl)methanol Security Information

  • Symbol: GHS07
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Risk Phrases：R36/37/38
  • Dangerous goods sign： Xi
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Risk Phrases： 36/37/38
  • Signal Word：Warning

(2-Chloro-5-nitrophenyl)methanol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(2-Chloro-5-nitrophenyl)methanol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003HG7-1g
(2-Chloro-5-nitrophenyl)methanol
 80866-80-4 98%
1g
 $6.00 2025-02-19
A2B Chem LLC
AB61783-1g
(2-Chloro-5-nitrophenyl)methanol
 80866-80-4 98%
1g
 $6.00 2024-04-19
Aaron
AR003HOJ-1g
(2-Chloro-5-nitrophenyl)methanol
 80866-80-4 98%
1g
 $4.00 2025-01-22
abcr
AB114877-5 g
2-Chloro-5-nitrobenzyl alcohol, 98%; .
 80866-80-4 98%
5g
 €66.30 2023-01-31
Alichem
A014001309-250mg
2-Chloro-5-nitrobenzyl alcohol
 80866-80-4 97%
250mg
 $484.80 2023-09-01
Apollo Scientific
OR30312-5g
(2-chloro-5-nitrophenyl)methanol
 80866-80-4 98%
5g
 £44.00 2023-09-02
Chemenu
CM185628-100g
(2-Chloro-5-nitrophenyl)methanol
 80866-80-4 95+%
100g
 $383
Crysdot LLC
CD12029356-100g
(2-Chloro-5-nitrophenyl)methanol
 80866-80-4 98%
100g
 $406 2024-07-24
Enamine
EN300-79032-0.05g
(2-chloro-5-nitrophenyl)methanol
 80866-80-4 95%
0.05g
 $19.0
eNovation Chemicals LLC
D747671-25g
(2-Chloro-5-nitrophenyl)methanol
 80866-80-4 98.0%
25g
 $95 2024-06-07

(2-Chloro-5-nitrophenyl)methanol Synthesis

Synthetic Circuit 1

6361-21-3 6361-21-3
80866-80-4 80866-80-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  3 h, rt
Reference
Synthesis of N-carboxyalkyl-1,4-benzothiazepine-3(2H)-one derivatives using esters of N-(2-chloro-5-nitrobenzyl)amino acids
Tarasiuk, Taras M.; et al, Monatshefte fuer Chemie, 2014, 145(3), 483-489

Synthetic Circuit 2

2516-96-3 2516-96-3
80866-80-4 80866-80-4
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  Sodium borohydride Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Identification of Novel p38α MAP Kinase Inhibitors Using Fragment-Based Lead Generation
Gill, Adrian L.; et al, Journal of Medicinal Chemistry, 2005, 48(2), 414-426

Synthetic Circuit 3

2516-96-3 2516-96-3
80866-80-4 80866-80-4
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  Sodium borohydride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
Reference
N-Benzyl-4-((heteroaryl)methyl)benzamides: A New Class of Direct NADH-Dependent 2-trans Enoyl-Acyl Carrier Protein Reductase (InhA) Inhibitors with Antitubercular Activity
Guardia, Ana ; et al, ChemMedChem, 2016, 11(7), 687-701

(2-Chloro-5-nitrophenyl)methanol Raw materials

(2-Chloro-5-nitrophenyl)methanol Preparation Products

(2-Chloro-5-nitrophenyl)methanol Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:80866-80-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:80866-80-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

(2-Chloro-5-nitrophenyl)methanol Related Literature

Related Categories

80866-80-4 ((2-Chloro-5-nitrophenyl)methanol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:80866-80-4)(2-Chloro-5-nitrophenyl)methanol
A1207135
Purity:99%
Quantity:100g
Price($):220.0